Cas no 2229188-05-8 (5-bromo-4-chloro-1-ethyl-1H-imidazole)

• Product Name: 5-bromo-4-chloro-1-ethyl-1H-imidazole
• CAS No: 2229188-05-8
• MF: C₅H₆BrClN₂
• MW: 209.471539020538
• CID: 6051039
• PubChem ID: 165710807
• Update Time: 2025-06-13

5-bromo-4-chloro-1-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-1-ethyl-1H-imidazole
• EN300-1921637
• 2229188-05-8

• Inchi： 1S/C5H6BrClN2/c1-2-9-3-8-5(7)4(9)6/h3H,2H2,1H3
• InChI Key： YIBFWPLFCPBUBL-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CN1CC)Cl

Computed Properties

• Exact Mass: 207.94029g/mol
• Monoisotopic Mass: 207.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-bromo-4-chloro-1-ethyl-1H-imidazole

Recent Advances in the Study of 5-Bromo-4-Chloro-1-Ethyl-1H-Imidazole (CAS: 2229188-05-8)

The compound 5-bromo-4-chloro-1-ethyl-1H-imidazole (CAS: 2229188-05-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo and chloro substituents, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, making it a subject of intense scientific inquiry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial efficacy of 5-bromo-4-chloro-1-ethyl-1H-imidazole against multidrug-resistant bacterial strains. The compound demonstrated potent inhibitory effects on bacterial growth, particularly against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study attributed these effects to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential enzymatic processes, highlighting its potential as a novel antimicrobial agent.

Another significant area of research has been the compound's role in cancer therapy. A recent paper in Bioorganic & Medicinal Chemistry Letters explored the anticancer properties of 5-bromo-4-chloro-1-ethyl-1H-imidazole in vitro and in vivo. The findings revealed that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, through the activation of caspase-dependent pathways. Additionally, the study reported minimal cytotoxicity in normal cells, suggesting a favorable therapeutic window. These results underscore the compound's potential as a lead candidate for developing targeted cancer therapies.

The synthetic chemistry of 5-bromo-4-chloro-1-ethyl-1H-imidazole has also been a focal point of recent research. A study in Tetrahedron Letters detailed an optimized synthetic route for the compound, emphasizing improved yield and purity. The researchers employed a novel catalytic system that enhanced the efficiency of the bromination and chlorination steps, thereby reducing the production of unwanted byproducts. This advancement is expected to facilitate large-scale synthesis and further pharmacological evaluation of the compound.

In addition to its therapeutic potential, 5-bromo-4-chloro-1-ethyl-1H-imidazole has been investigated for its role in chemical biology. A recent publication in Chemical Communications highlighted its use as a versatile building block for the synthesis of more complex heterocyclic compounds. The study demonstrated that the compound's reactive sites could be selectively modified to generate derivatives with enhanced biological activity, opening new avenues for drug discovery and development.

Despite these promising findings, challenges remain in the clinical translation of 5-bromo-4-chloro-1-ethyl-1H-imidazole. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's diverse biological activities and synthetic versatility make it a valuable asset in the ongoing quest for novel therapeutic agents. Continued research in this area is expected to yield further insights into its mechanisms of action and potential applications in medicine.